Cas no 1536012-81-3 (2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro-)
2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro-
-
- MDL: MFCD24127223
- Inchi: 1S/C13H18O2/c1-2-11-4-3-5-12(10-11)13(14)6-8-15-9-7-13/h3-5,10,14H,2,6-9H2,1H3
- InChI Key: NGCILRKZZBMVBT-UHFFFAOYSA-N
- SMILES: C1OCCC(C2=CC=CC(CC)=C2)(O)C1
2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB557544-1 g |
4-(3-Ethylphenyl)oxan-4-ol; . |
1536012-81-3 | 1g |
€633.50 | 2022-07-28 | ||
| abcr | AB557544-5 g |
4-(3-Ethylphenyl)oxan-4-ol; . |
1536012-81-3 | 5g |
€1,758.50 | 2022-07-28 | ||
| abcr | AB557544-1g |
4-(3-Ethylphenyl)oxan-4-ol; . |
1536012-81-3 | 1g |
€692.80 | 2023-08-31 | ||
| abcr | AB557544-5g |
4-(3-Ethylphenyl)oxan-4-ol; . |
1536012-81-3 | 5g |
€1931.00 | 2023-08-31 |
2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
Additional information on 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro-
Comprehensive Overview of 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- (CAS No. 1536012-81-3)
2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- (CAS No. 1536012-81-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tetrahydro-4-(3-ethylphenyl)-2H-pyran-4-ol, is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
The molecular formula of 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- is C13H18O2, and its molecular weight is approximately 206.28 g/mol. The compound features a tetrahydrofuran ring fused to a phenyl group substituted with an ethyl moiety. This structural arrangement confers the compound with distinct chemical properties that make it an attractive candidate for various applications in drug discovery and development.
In terms of synthesis, 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- can be prepared through several routes. One common method involves the reaction of 3-ethylbenzaldehyde with tetrahydrofuran in the presence of a suitable catalyst. Another approach involves the condensation of 3-ethylphenylacetaldehyde with tetrahydrofuran followed by reduction and hydrolysis steps. These synthetic pathways have been optimized to achieve high yields and purity, making the compound readily available for further research and development.
The biological activities of 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- have been the subject of numerous studies. Recent research has shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects have potential applications in the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer.
In addition to its antioxidant properties, 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- has demonstrated anti-inflammatory activity. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This anti-inflammatory potential makes it a promising candidate for the development of new therapeutic agents for inflammatory conditions like arthritis and inflammatory bowel disease.
The neuroprotective effects of 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- have also been investigated. Research has shown that it can protect neuronal cells from oxidative damage and apoptosis induced by various stressors such as hydrogen peroxide and beta-amyloid peptides. These findings suggest that the compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Beyond its direct biological activities, 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- has been explored as a lead compound for drug discovery. Its unique structural features make it an excellent scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. For instance, modifications to the ethyl group or the tetrahydrofuran ring can significantly alter the compound's biological activity and pharmacokinetic profile.
In conclusion, 2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro- (CAS No. 1536012-81-3) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its antioxidant, anti-inflammatory, and neuroprotective properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in the field.
1536012-81-3 (2H-Pyran-4-ol, 4-(3-ethylphenyl)tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)